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Compound of Interest

Compound Name: 5,5'-Dimethyl-bapta

CAS No.: 91416-19-2

Cat. No.: B1205555

Get Quote

Physicochemical Profile & Hazard Assessment
Before designing a disposal protocol, we must understand the physical state and solvent

vehicle of the compound. The AM ester form is almost exclusively reconstituted in anhydrous

dimethyl sulfoxide (DMSO), which fundamentally alters its hazard profile compared to the

aqueous salt form.

Table 1: Quantitative Physicochemical Data of 5,5'-Dimethyl-BAPTA Variants
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Property 5,5'-Dimethyl-BAPTA (Salt)
5,5'-Dimethyl-BAPTA, AM
Ester

Molecular Weight 505.4 g/mol 764.7 g/mol

Solubility Vehicle
Aqueous buffers (e.g., PBS,

HEPES)

Organic solvents (DMSO,

Ethanol)

Cell Permeability Impermeant (Extracellular use)
Permeant (Intracellular

loading)

Ca2+ Kd​(No Mg2+ ) 0.16 µM[1]
N/A (Requires intracellular

esterase cleavage)

Primary Hazard Mild respiratory/eye irritant
Vehicle-driven dermal

penetration

Storage Temperature -20°C
-20°C (Desiccated, protect

from light)

Causality-Driven Safety & Handling Principles
Standard safety data sheets (SDS) classify BAPTA derivatives as non-hazardous under

general GHS criteria, but this classification assumes ideal conditions[2]. In practice, the

operational risk is dictated by the solvent.

The DMSO Penetration Risk: When disposing of the AM ester form, researchers are

handling a DMSO solution. DMSO is a potent chemical penetration enhancer. If a spill

occurs, wiping it with standard latex gloves is an operational failure; DMSO will rapidly carry

the chelator through the latex and into the dermal layer, potentially causing localized

intracellular calcium depletion[3]. Always use double-layered nitrile gloves.

Ecological Chelation: Why is drain disposal strictly prohibited? Even at micromolar

concentrations, synthetic organic chelators like 5,5'-Dimethyl-BAPTA do not readily degrade

in standard wastewater treatment facilities. Releasing them into the sewage system can

disrupt the trace metal balance of local aquatic ecosystems[4].
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Step-by-Step Methodologies: Spill Management &
Disposal
Protocol A: Immediate Spill Containment & Decontamination This protocol is a self-validating

system designed to ensure zero residual chemical exposure.

Assess & Isolate: Immediately identify whether the spill is dry powder or a DMSO-

reconstituted solution. Cordon off the area.

PPE Upgrade: Don chemical-resistant safety goggles, a lab coat, and double-layered nitrile

gloves. Do not use latex.

Containment:

For Powder: Do not sweep, as this causes aerosolization. Cover the powder with damp

paper towels to trap the dust, then carefully scoop the towels into a designated solid

chemical waste bag[5].

For Liquid (DMSO): Apply an inert, liquid-binding material (e.g., diatomite, vermiculite, or

commercial spill pads) over the spill[2]. Do not use combustible materials like sawdust.

Surface Decontamination: Scrub the affected surface with a 10% laboratory detergent

solution, followed by a thorough wipe with 70% ethanol[2].

Validation Step: Physically inspect the surface. Perform a tactile check with fresh nitrile

gloves; the complete absence of a slippery residue (characteristic of DMSO) confirms the

successful removal of the organic solvent carrier.

Protocol B: Routine Waste Segregation and Disposal

Liquid Organic Waste: Collect all DMSO-based stock solutions of 5,5'-Dimethyl-BAPTA AM

in a clearly labeled, sealable "Non-Halogenated Organic Waste" container.

Liquid Aqueous Waste: Collect all buffer solutions containing the tetrapotassium salt in a

separate "Aqueous Chemical Waste" carboy.
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Solid Waste: Place all contaminated pipette tips, microcentrifuge tubes, and empty reagent

vials into a designated solid hazardous waste bin[6].

Cell Culture Media: If the chelator was used in live-cell assays, treat the waste media with

10% sodium hypochlorite (bleach) for 30 minutes to neutralize biological hazards. Route this

to the appropriate chemical waste stream as dictated by your local EHS guidelines.

Final Disposal: Transfer all sealed, labeled containers to the facility's EHS team for licensed

chemical incineration[5].

Validation Step: Log the exact volume and concentration of the waste in the EHS manifest.

Validation is achieved when the manifest volume strictly matches the generated experimental

waste, ensuring zero unaccounted environmental release.

Waste Segregation Workflow Visualization
To standardize laboratory operations, follow the segregation pathway outlined below.
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Caption: Workflow for the segregation and proper disposal of 5,5'-Dimethyl-BAPTA laboratory

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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